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Compound of Interest

Compound Name: 3-Dimethylaminopropylamine

Cat. No.: B130723

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties
of 3-Dimethylaminopropylamine (DMAPA). The information is presented in a structured
format to facilitate easy access and comparison of data for research and development

purposes.

Core Thermochemical Properties

3-Dimethylaminopropylamine (DMAPA), a versatile diamine, is utilized in the synthesis of
various compounds, including surfactants and epoxy resin hardeners. A thorough
understanding of its thermochemical properties is essential for process design, safety analysis,

and reaction modeling.

The key thermochemical data for DMAPA are summarized in the table below. These values
represent the standard state conditions (298.15 K and 1 atm).
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Property Value Units

Standard Molar Enthalpy of

) -76.9 kJ-mol—t

Formation (AfH©298)
Standard Molar Entropy

323.0 J-K~t-mol~*
(S©298)
Heat Capacity (C) 255.7 J-K~1.mol—1
Standard Enthalpy of

-3895.5 to -3887.5 MJ-mol-t

Combustion (AcH©&298)

Note: The data presented is compiled from publicly available sources. The original
experimental details for the determination of these specific values were not found in the cited
literature. The experimental protocols outlined in this guide are general methods for such
determinations.

Experimental Protocols

The determination of the thermochemical properties of organic compounds like DMAPA
involves precise calorimetric and analytical techniques. The following are detailed
methodologies for the key experiments.

2.1 Determination of the Enthalpy of Combustion using Bomb Calorimetry

The standard enthalpy of combustion of a liquid organic compound such as 3-
Dimethylaminopropylamine can be determined using an isoperibol bomb calorimeter.

Principle: A known mass of the sample is completely combusted in a high-pressure oxygen
environment within a sealed container (the "bomb"). The heat released by the combustion
reaction is absorbed by the surrounding water bath, and the temperature change of the water is
measured.

Apparatus:

e Isoperibol bomb calorimeter
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e Oxygen cylinder with pressure regulator

e Crucible (platinum or stainless steel)

» Firing wire (e.g., platinum or nichrome)

o Pellet press (for solid samples, not required for liquid DMAPA)

» High-precision thermometer or temperature probe

e Balance (accurate to at least 0.1 mg)

Procedure:

o Calibration: The calorimeter is calibrated by combusting a known mass of a standard
substance with a certified enthalpy of combustion, typically benzoic acid. This determines the
heat capacity of the calorimeter system.

o Sample Preparation: A precisely weighed sample of liquid DMAPA (typically 0.5 - 1.0 g) is
placed in the crucible. A cotton thread or a piece of filter paper of known mass and heat of
combustion may be used to aid in the ignition of the liquid.

e Assembly: The crucible is placed in the bomb, and the firing wire is connected to the
electrodes, ensuring it is in contact with the sample or the ignition aid.

e Pressurization: The bomb is sealed and purged with a small amount of oxygen before being
filled with high-purity oxygen to a pressure of approximately 30 atm.

o Calorimetry: The bomb is submerged in a known mass of water in the calorimeter's insulated
bucket. The system is allowed to reach thermal equilibrium.

« Ignition and Data Acquisition: The initial temperature is recorded. The sample is then ignited
by passing an electric current through the firing wire. The temperature of the water is
recorded at regular intervals until a maximum temperature is reached and the system begins
to cool.

e Analysis: The corrected temperature rise is determined by accounting for heat exchange with
the surroundings. The heat of combustion is calculated using the heat capacity of the
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calorimeter and the temperature change. Corrections are made for the heat of formation of
nitric acid (from the nitrogen in the sample) and sulfuric acid (if sulfur is present), and for the
heat of combustion of the firing wire and any ignition aids.

2.2 Determination of Heat Capacity using Differential Scanning Calorimetry (DSC)

The specific heat capacity of liquid DMAPA can be measured using a differential scanning
calorimeter.

Principle: DSC measures the difference in heat flow between a sample and a reference as a
function of temperature. By comparing the heat flow to the sample with that of a known
standard, the heat capacity can be determined.

Apparatus:

Differential Scanning Calorimeter (DSC)

Hermetically sealed sample pans (e.g., aluminum)

Reference material with a known heat capacity (e.g., sapphire)

Balance (accurate to at least 0.01 mg)
Procedure:

o Baseline Calibration: An initial DSC scan is performed with empty sample and reference
pans to establish the baseline heat flow.

o Standard Calibration: A known mass of a standard material (e.g., sapphire) is placed in the
sample pan, and a DSC scan is performed over the desired temperature range. This allows
for the calibration of the instrument's heat flow signal.

e Sample Measurement: A known mass of liquid DMAPA is hermetically sealed in a sample
pan. The sample is then subjected to the same temperature program as the baseline and
standard scans.

o Data Analysis: The heat flow to the sample is measured as a function of temperature. The
specific heat capacity (Cp) is calculated using the following equation: Cp(sample) = (Heat
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Flow(sample) / Mass(sample)) * (Mass(standard) / Heat Flow(standard)) * Cp(standard)
2.3 Determination of Standard Molar Entropy

The standard molar entropy of a substance is typically determined from heat capacity data
measured down to very low temperatures, often approaching absolute zero.

Principle: The third law of thermodynamics states that the entropy of a perfect crystal at
absolute zero is zero. By measuring the heat capacity of the substance from near 0 K up to the
standard temperature (298.15 K) and accounting for the entropy changes during any phase
transitions, the standard molar entropy can be calculated.

Apparatus:

» Adiabatic calorimeter capable of low-temperature measurements

e Cryostat (for maintaining low temperatures)

o High-precision temperature and energy input measurement devices
Procedure:

o Low-Temperature Heat Capacity Measurement: The heat capacity of a solid sample of
DMAPA is measured as a function of temperature from as low a temperature as possible
(e.g., using liquid helium) up to its melting point.

o Enthalpy of Fusion Measurement: The enthalpy of fusion (melting) is measured at the
melting point.

 Liquid-Phase Heat Capacity Measurement: The heat capacity of the liquid DMAPA is
measured from its melting point up to 298.15 K.

o Entropy Calculation: The standard molar entropy (S©298) is calculated by integrating the
heat capacity data and adding the entropy of fusion: S©298 = [(Cp(solid)/T)dT from 0 to Tm
+ AHfus/Tm + [(Cp(liquid)/T)dT from Tm to 298.15 K where Tm is the melting temperature
and AHfus is the enthalpy of fusion.
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Visualizations

Experimental Workflow for Enthalpy of Combustion Determination

The following diagram illustrates the logical workflow for the experimental determination of the
enthalpy of combustion of 3-Dimethylaminopropylamine using bomb calorimetry.
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Caption: Workflow for Enthalpy of Combustion Determination.
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Synthesis of 3-Dimethylaminopropylamine

The industrial synthesis of DMAPA typically involves a two-step process starting from
dimethylamine and acrylonitrile.

Dimethylamine Acrylonitrile

3-Dimethylaminopropionitrile

ydrogenation

Click to download full resolution via product page

Caption: Synthesis Pathway of 3-Dimethylaminopropylamine.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Properties of 3-Dimethylaminopropylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130723#thermochemical-properties-of-3-
dimethylaminopropylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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